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Compound of Interest

Compound Name: Tetradecamethylhexasiloxane

Cat. No.: B090760

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetradecamethylhexasiloxane (CAS No. 107-52-8), a linear siloxane compound, offers a
unique combination of properties that make it a valuable material in various scientific and
industrial applications. Its chemical structure, characterized by a backbone of repeating silicon-
oxygen units with methyl side groups, imparts excellent thermal stability, chemical resistance,
and hydrophobicity.[1] These characteristics, coupled with its low surface tension and high
flexibility, make it a versatile component in the formulation of advanced materials.[1] This
document provides detailed application notes and experimental protocols for the use of
Tetradecamethylhexasiloxane in material science, with a focus on its roles in silicone
elastomer formulations, as a dielectric fluid, and in the creation of hydrophobic surfaces.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Tetradecamethylhexasiloxane is
presented in the table below. This data is essential for understanding its behavior in various
applications and for designing experimental procedures.
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Property Value Reference
Molecular Formula C14H4205Si6 [1]
Molecular Weight 459.0 g/mol [1]
Appearance Colorless clear liquid [1]
Melting Point -59 °C [1]
Boiling Point 142 °C @ 20 mmHg [1]
Density 0.89 g/mL [1]
Refractive Index n20D 1.40 [1]

Soluble in benzene and low
B molecular weight
Solubility o [2]
hydrocarbons; slightly soluble

in alcohol.

Application 1: Component in Silicone Elastomer
Formulations

Tetradecamethylhexasiloxane is utilized in the development of silicone elastomers and
foams, where it contributes to enhanced flexibility and durability.[1] While specific formulations
are often proprietary, its role is generally as a chain extender or a plasticizer, modifying the
mechanical properties of the final elastomer.

Logical Relationship: Role in Silicone Elastomers
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Elastomer Formulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tetradecamethylhexasiloxane: Application Notes and
Protocols in Material Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090760#tetradecamethylhexasiloxane-applications-
in-material-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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